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Compound of Interest

Compound Name: 3,5-Dimethylthiophenol

Cat. No.: B3025575 Get Quote

An In-Depth Technical Guide to 3,5-Dimethylthiophenol

Introduction
3,5-Dimethylthiophenol, also known as 3,5-dimethylbenzenethiol or 5-mercapto-m-xylene, is

an organic building block with the CAS number 38360-81-5.[1][2] This aromatic thiol is a

valuable reagent in organic synthesis, serving as a precursor for more complex molecules. Its

utility stems from the reactive thiol group attached to a dimethyl-substituted benzene ring,

which allows for a variety of chemical transformations. This guide provides a comprehensive

overview of its properties, applications, and handling for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
3,5-Dimethylthiophenol is typically a colorless to pale yellow liquid with a characteristic

stench.[3][4][5] Its key properties are summarized in the table below.
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Property Value Source(s)

CAS Number 38360-81-5 [2]

Molecular Formula C₈H₁₀S [1][6]

Molecular Weight 138.23 g/mol [1][2]

Appearance
Colorless to pale yellow clear

liquid
[3][6]

Boiling Point 216-217 °C at 760 mmHg [3][7]

Density 1.015-1.027 g/cm³ at 25 °C [7]

Refractive Index 1.567-1.571 at 20 °C [3][6]

Flash Point 85 °C (185 °F) [3][7]

Storage Temperature
Room temperature, under an

inert atmosphere
[5][7]

Safety and Handling
As a combustible liquid, 3,5-Dimethylthiophenol requires careful handling to avoid ignition.[8]

It is also classified as causing skin and serious eye irritation, and may cause respiratory

irritation.[9]

Precautionary Measures:

Engineering Controls: Work in a well-ventilated area, preferably a fume hood, to minimize

inhalation of vapors.[4][8]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,

and a lab coat.[4][8] For large-scale operations, a NIOSH/MSHA approved respirator may be

necessary.[4]

Handling: Keep away from heat, sparks, and open flames.[9] Avoid contact with skin and

eyes.[9] Do not eat, drink, or smoke when using this product.[5][8]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place under an

inert atmosphere.[5][7][8] It is incompatible with strong oxidizing agents and strong bases.

[10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[9]

Applications in Chemical Synthesis
3,5-Dimethylthiophenol is primarily utilized as a chemical intermediate in organic synthesis.

[11] Its nucleophilic thiol group readily participates in various reactions, making it a versatile

building block.

Key Applications:

Preparation of Lithiated Arenethiols: It serves as a starting reagent for the preparation of

Lithium 2-lithio-3,5-dimethylbenzenethiolate.[12][13]

Synthesis of Thioethers: It can be used to synthesize complex thioethers, such as 1,1,2-

trichloro-4-(3,5-dimethylphenylthio)-1-buten-3-yne and 1,1,2,4-tetrachloro-4-(3,5-

dimethylphenylthio)-1,3-butadiene.[12][13]

Thiophene derivatives, in general, are significant in medicinal chemistry due to their diverse

biological activities and are found in several FDA-approved drugs.[14] The electron-rich nature

of the thiophene ring allows for interactions with various biological targets.[14]

Conceptual Synthesis Workflow
While specific industrial synthesis methods for 3,5-dimethylthiophenol are proprietary, a

common laboratory-scale approach for preparing substituted thiophenols involves the reduction

of the corresponding arylsulfonyl chloride. This conceptual workflow outlines the key steps.
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Conceptual Synthesis of 3,5-Dimethylthiophenol

Start: 3,5-Dimethylaniline

Diazotization
(NaNO2, HCl)

Intermediate: Diazonium Salt

Sulfonation
(SO2, CuCl2)

Intermediate: 3,5-Dimethylbenzenesulfonyl chloride

Reduction
(e.g., Zn, H2SO4)

Product: 3,5-Dimethylthiophenol

Purification
(Distillation)

Final Product

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 3,5-Dimethylthiophenol.
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Experimental Protocol: Synthesis of a Thioether
The following is a representative protocol for a reaction utilizing 3,5-dimethylthiophenol as a

starting material, based on its documented use in the preparation of vinyl thioethers.[12][13]

Objective: To synthesize a vinyl thioether via the reaction of 3,5-dimethylthiophenol with an

appropriate electrophile.

Materials:

3,5-Dimethylthiophenol

A suitable base (e.g., sodium hydroxide, potassium carbonate)

An electrophilic partner (e.g., a polychlorinated alkene)

An appropriate solvent (e.g., ethanol, acetonitrile)

Standard laboratory glassware and work-up reagents

Step-by-Step Procedure:

Deprotonation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve

3,5-dimethylthiophenol in the chosen solvent.

Add the base portion-wise at room temperature to deprotonate the thiol and form the more

nucleophilic thiophenolate.

Nucleophilic Attack: To the resulting solution, add the electrophilic reagent dropwise. The

reaction may be exothermic, so cooling might be necessary.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography (GC) until the starting material is consumed.

Work-up: Once the reaction is complete, quench the reaction mixture with water and extract

the product with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3025575?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1409899.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/522929
https://www.benchchem.com/product/b3025575?utm_src=pdf-body
https://www.benchchem.com/product/b3025575?utm_src=pdf-body
https://www.benchchem.com/product/b3025575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Concentrate the filtrate under reduced pressure and purify the crude product by

column chromatography or distillation to obtain the desired thioether.

Experimental Workflow: Thioether Synthesis

1. Dissolve 3,5-Dimethylthiophenol
in solvent

2. Add base to form
thiophenolate

3. Add electrophile
dropwise

4. Monitor reaction
(TLC/GC)

5. Quench with water
and extract

6. Wash, dry, and filter
organic layer

7. Purify product
(Chromatography/Distillation)

Final Product:
Thioether
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Click to download full resolution via product page

Caption: Workflow for the synthesis of a thioether from 3,5-Dimethylthiophenol.

Conclusion
3,5-Dimethylthiophenol is a key organic intermediate with well-defined properties and

important applications in chemical synthesis. A thorough understanding of its characteristics,

coupled with stringent adherence to safety protocols, is essential for its effective and safe

utilization in research and development, including the synthesis of potentially bioactive

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,5-Dimethylthiophenol [webbook.nist.gov]

2. 38360-81-5|3,5-Dimethylthiophenol|BLD Pharm [bldpharm.com]

3. 3,5-dimethyl thiophenol, 38360-81-5 [thegoodscentscompany.com]

4. fishersci.no [fishersci.no]

5. 3,5-Dimethylbenzenethiol | 38360-81-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

6. 3,5-Dimethylthiophenol, 97% 25 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

7. 3,5-Dimethylthiophenol｜lookchem [lookchem.com]

8. fishersci.com [fishersci.com]

9. assets.thermofisher.com [assets.thermofisher.com]

10. fishersci.com [fishersci.com]

11. pdf.marketpublishers.com [pdf.marketpublishers.com]

12. 3,5-DIMETHYLTHIOPHENOL | 38360-81-5 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3025575?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025575?utm_src=pdf-body
https://www.benchchem.com/product/b3025575?utm_src=pdf-body
https://www.benchchem.com/product/b3025575?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H10S/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3
https://www.bldpharm.com/products/38360-81-5.html
https://www.thegoodscentscompany.com/data/rw1185031.html
https://www.fishersci.no/store/msds?partNumber=11421187&countryCode=NO&language=en
https://www.tcichemicals.com/IN/en/p/D4286
https://www.tcichemicals.com/IN/en/p/D4286
https://www.thermofisher.com/order/catalog/product/L08403.14
https://www.thermofisher.com/order/catalog/product/L08403.14
https://www.lookchem.com/ProductWholeProperty_LCPL91663.htm
https://www.fishersci.com/store/msds?partNumber=AAL08403&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24164~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2016:40:29~~2%205-Dimethylthiophenol~~
https://www.fishersci.com/store/msds?partNumber=AAB2316106&productDescription=2+4-DIMETHYLTHIOPHENOL+95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pdf.marketpublishers.com/datagroup/cas-38360-81-5-35-dimethylthiophenol-chemical-report.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1409899.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. 3,5-Dimethylbenzenethiol 90 38360-81-5 [sigmaaldrich.com]

14. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring
structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3,5-Dimethylthiophenol CAS number and properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025575#3-5-dimethylthiophenol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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